4-butoxy-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide

• IUPAC Name: 4-butoxy-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide
• InChI: InChI=1S/C21H27NO3/c1-4-5-13-24-19-10-7-18(8-11-19)21(23)22-12-14-25-20-9-6-16(2)17(3)15-20/h6-11,15H,4-5,12-14H2,1-3H3,(H,22,23)
• InChI Key: CVKPRILDEIDMHN-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NCCOC2=CC(=C(C=C2)C)C
• Molecular Formula: C21H27NO3
• Molecular Weight: 341.4 g/mol

Description

4-butoxy-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide is an organic compound with the molecular formula C21H27NO3 and a molecular weight of 341.44 g/mol . This compound is characterized by its benzamide structure, which is substituted with a butoxy group and a 3,4-dimethylphenoxyethyl group. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The synthesis of 4-butoxy-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide typically involves the reaction of 4-butoxybenzoic acid with 2-(3,4-dimethylphenoxy)ethylamine under specific conditions . The reaction is usually carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction mixture is stirred at room temperature for several hours until the desired product is formed. Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

4-butoxy-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the benzamide or phenoxyethyl moieties, leading to the formation of various substituted derivatives.

Scientific Research Applications

4-butoxy-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide is utilized in several scientific research fields:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-butoxy-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

4-butoxy-N-[2-(3,4-dimethylphenoxy)ethyl]benzamide can be compared with other benzamide derivatives, such as:

This compound: Similar in structure but with different substituents, leading to variations in chemical and biological properties.

N-[2-(3,4-dimethylphenoxy)ethyl]benzamide: Lacks the butoxy group, resulting in different reactivity and applications.